Cas no 148891-53-6 (RP 48497)

• Product Name: RP 48497
• CAS No: 148891-53-6
• MF: C₁₁H₇ClN₄O
• MW: 246.652480363846
• CID: 212411
• PubChem ID: 46782904
• Update Time: 2025-04-19

RP 48497 Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-b]pyrazin-5-one,6-(5-chloro-2-pyridinyl)-6,7-dihydro-
• RP 48497 (Eszopiclone Impurity C)
• 6-(5-chloropyridin-2-yl)-7H-pyrrolo[3,4-b]pyrazin-5-one
• RP48497
• UNII-5IHV56HP9P
• Zopiclone Impurity C, RP 48497
• Zopiclone Impurity 1
• Eszopiclone IMpurity C
• 6-(5-chloropyridin-2-yl)-6,7-dihydropyrrolo[3,4-b]pyrazin-5-one
• RP 48497
• 6-(5-Chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one; Zopiclone Imp. C (EP); Zopiclone Impurity C
• 6-(5-chloropyridin-2-yl)-6,7-dihydro-5h-pyrrolo[3,4-b]pyrazin-5-one
• 6-(5-Chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo(3,4-b)pyrazin-5-one
• HY-135359
• 148891-53-6
• Q27262336
• AKOS030255918
• 5IHV56HP9P
• CS-0111903
• 5H-Pyrrolo(3,4-b)pyrazin-5-one, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-
• Zopiclone specified impurity C [EP]
• RP-48497
• SCHEMBL4302278
• J-008528
• 5H-Pyrrolo[3,4-b]pyrazin-5-one, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-
• ZOPICLONE IMPURITY C [EP IMPURITY]
• FT-0674472
• DTXSID70164123
• Zopiclone Imp. C (EP): 6-(5-Chloropyridin-2-yl)-6,7- dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one
• ARD182253
• DTXCID2086614
• Zopiclone specified impurity C
• G15761
• 1ST182253
• ZOPICLONE IMPURITY C (EP IMPURITY)
• DA-67296

• Inchi： 1S/C11H7ClN4O/c12-7-1-2-9(15-5-7)16-6-8-10(11(16)17)14-4-3-13-8/h1-5H,6H2
• InChI Key： ZWMNDASTKOEZHE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)N1C(C2C(C1)=NC=CN=2)=O

Computed Properties

• Exact Mass: 246.03100
• Monoisotopic Mass: 246.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.524
• Melting Point: 226-228°C
• Boiling Point: 469.435°C at 760 mmHg
• Flash Point: 237.706°C
• Refractive Index: 1.679
• Solubility: DMSO (Slightly), Methanol (Very Slightly, Heated)
• PSA: 58.98000
• LogP: 1.75040
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

RP 48497 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides